Cas no 62011-88-5 (1H-Imidazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester)
62011-88-5 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester
CAS No:62011-88-5
MF:C12H13N3O2
MW:231.250522375107
CID:460723
PubChem ID:1352550
Update Time:2025-04-19
1H-Imidazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester
- ethyl 5-amino-3-phenylimidazole-4-carboxylate
- 1-phenyl-4-amino-5-ethoxycarbonyl-imidazole
- 62011-88-5
- Ethyl 5-amino-3-phenyl-imidazole-4-carboxylate
- ethyl 4-amino-1-phenyl-1H-imidazole-5-carboxylate
- SCHEMBL8291207
- CHEMBL1688533
- SR-01000222624-1
- DTXSID70361978
- SR-01000222624
- Oprea1_865368
- AKOS015959426
-
- Inchi: 1S/C12H13N3O2/c1-2-17-12(16)10-11(13)14-8-15(10)9-6-4-3-5-7-9/h3-8H,2,13H2,1H3
- InChI Key: PGEJFLHDITYMDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N)N=CN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 231.10089
- Monoisotopic Mass: 231.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 70.14
1H-Imidazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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